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Compound of Interest

Compound Name: D-Galacturonic Acid

Cat. No.: B1143594 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe and compliant disposal of D-
Galacturonic Acid. While D-Galacturonic Acid and its common forms (monohydrate and

sodium salt) are generally not classified as hazardous substances, adherence to proper

disposal protocols is necessary to ensure a safe laboratory environment and compliance with

regulations.[1]

Safety and Hazard Assessment
Multiple safety data sheets (SDS) indicate that D-Galacturonic Acid does not meet the criteria

for classification as a hazardous substance under OSHA 29 CFR 1910.1200 and is not

regulated for transport.[1][2] However, it may cause skin and eye irritation.[3][4] One source

classifies it as "slightly hazardous to water" (WGK 1) in Germany, suggesting that uncontrolled

release into the environment should be avoided.[5]

Hazard Summary Table:
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1910.1200

Transport
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Key Safety
Precautions

D-Galacturonic

Acid

Not classified as

hazardous[5]

Not considered a

hazardous

substance[1]

Not regulated for

transport of

dangerous

goods[1][2]

Avoid contact

with skin and

eyes.[1] Use in a

well-ventilated

area.[1] Avoid

generating dust.

[1][6]

Disposal Procedures
The recommended disposal method for D-Galacturonic Acid is to consult with a licensed

professional waste disposal service and to handle all waste in accordance with local, state, and

federal regulations.[1][6] Do not allow the substance to enter drains or water courses.[1][2][5][6]

Step-by-Step Disposal Decision Workflow:

The following workflow provides a procedural guide for making decisions on the disposal of D-
Galacturonic Acid waste.
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Figure 1. Decision workflow for the disposal of D-Galacturonic Acid.

Spill Management
In the event of a spill, the following procedures should be followed:

Minor Spills (Solid): For small spills of solid D-Galacturonic Acid, clean up immediately

using dry methods to avoid generating dust.[1] Wear impervious gloves, safety glasses, and

a dust respirator.[1] Place the spilled material into a suitable, closed container for disposal.[6]

Spills (Liquid): For spills of aqueous solutions, absorb the liquid with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a chemical waste container. Do not allow the spill
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to enter drains.[1]

Ventilation: Ensure the area is well-ventilated.[1]

Waste Container and Storage
All waste, including spilled material, should be stored in clearly labeled, sealed containers that

are compatible with the chemical.[7][8] Store waste containers in a designated satellite

accumulation area until they are collected by a licensed waste disposal service.[7][8]

It is imperative to consult your institution's specific waste management guidelines and your

local environmental, health, and safety (EHS) office for detailed instructions, as regulations can

vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

